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Compound of Interest

Compound Name: 4-Phenoxyphenyl isocyanate

Cat. No.: B1349322 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Phenoxyphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 4-Phenoxyphenyl isocyanate. Due to its hazardous properties, strict

adherence to these guidelines is essential to ensure the safety of laboratory personnel and the

integrity of research. Isocyanates as a class are highly reactive compounds known to be potent

irritants and sensitizers.[1][2]

Chemical Identification and Properties
4-Phenoxyphenyl isocyanate is an organic compound used in various research applications.

[3] Understanding its physical and chemical properties is the first step in safe handling.
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Property Value

CAS Number 59377-19-4[4][5]

Molecular Formula C₁₃H₉NO₂[5][6]

Molecular Weight 211.22 g/mol [3][5]

Synonyms

4-Isocyanatodiphenyl ether, 1-isocyanato-4-

phenoxybenzene, p-Phenoxyphenyl

isocyanate[3]

Physical State Solid or Liquid (Melting point dependent)

Appearance White crystals[7] or Colorless liquid[8]

Stability Moisture sensitive[4][8]

Hazard Identification and Toxicology
This chemical is classified as hazardous under the Globally Harmonized System (GHS). The

primary health hazards include acute toxicity, irritation, and potential for sensitization.[4]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[3][4]

Toxicological Summary:

Acute Effects: Exposure can cause immediate irritation to the skin, eyes, and respiratory

tract.[3][4][9] Symptoms of inhalation may include coughing, shortness of breath, and a sore

throat.[7][9] Ingestion can lead to gastrointestinal irritation.[7]

Sensitization: Like other isocyanates, this compound may cause allergic skin reactions

(dermatitis) and respiratory sensitization (asthma) upon repeated exposure.[1][7][10] Once

an individual is sensitized, subsequent exposure to even very low concentrations can trigger

a severe allergic reaction.[10] Skin contact may play a role in causing respiratory

sensitization.[10]

Chronic Effects: Long-term exposure to isocyanates has been reported to cause lung

damage, including a potential reduction in lung function.[10]

Handling and Storage Protocols
Strict protocols must be followed to minimize exposure during handling and storage.

Handling Procedures:
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Always work in a properly functioning chemical fume hood to control airborne levels.[8][11]

[12]

Avoid all contact with skin, eyes, and clothing.[8][13] Do not breathe vapors or mists.[8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[13]

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[4][8]

Wash hands thoroughly after handling and before breaks or meals.[12][14]

Contaminated work clothes should be removed immediately and laundered separately by

informed personnel.[15]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][8][13]

The storage area should be locked and accessible only to authorized personnel.[13][16]

Keep away from incompatible materials, heat, sparks, and open flames.[8][12] Isocyanates

react with water to produce carbon dioxide, which can lead to a dangerous pressure buildup

in sealed containers.[7][17][18]

Incompatible Materials

Class of Substance Examples

Water Moisture, humidity[8][9]

Alcohols Methanol, Ethanol, Isopropanol[8][9]

Amines Primary and secondary amines[8][9]

Strong Acids Hydrochloric acid, Sulfuric acid[8][9]

Strong Bases / Alkalis Sodium hydroxide, Potassium hydroxide[8][16]

Strong Oxidizing Agents Peroxides, Nitrates[8]
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Exposure Controls and Personal Protection
A multi-layered approach combining engineering controls and personal protective equipment

(PPE) is mandatory.

Engineering Controls: The primary method of exposure control is to handle the material

within a certified chemical fume hood.[12] Local exhaust ventilation should be used if a fume

hood is not feasible.[8]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering controls.[19][20]
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Personal Protective Equipment (PPE) Workflow for 4-Phenoxyphenyl Isocyanate

Task Involving
Isocyanate

Work within certified
Chemical Fume Hood?

Eye/Face Protection:
- Chemical safety goggles (EN166)

- Face shield for splash risk

Yes

Respiratory Protection
(If ventilation is inadequate)

No / Inadequate

Skin & Body Protection:
- Chemical-resistant gloves (Nitrile, Butyl)

- Lab coat or disposable coveralls
- Closed-toe shoes

Assess Ventilation

Select Respirator:
- Air-purifying respirator with

  organic vapor cartridges
- Supplied-air respirator for

  high concentrations or spills

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Phenoxyphenyl Isocyanate.
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Emergency Protocols
Rapid and correct response to emergencies is critical to mitigating harm.

Accidental Release Measures
In the event of a spill, follow a structured response protocol.
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Accidental Spill Response Protocol

Spill Detected

Evacuate immediate area
Alert personnel

Assess Spill Size
& Ventilation

Don Full PPE:
- Supplied-air respirator

- Chemical suit
- Double gloves (Butyl/Nitrile)

- Goggles/Face Shield

Minor & Well-Ventilated

Call Emergency Response / EH&S
Do not attempt cleanup

Major or Poor Ventilation

Contain spill with inert
absorbent material
(Sand, Vermiculite)

Collect material with
non-sparking tools into a

waste container

Decontaminate spill area with a
suitable solution (e.g., 5% sodium

carbonate in water). Allow contact time.

Label waste container and
dispose of as hazardous waste

according to regulations

Click to download full resolution via product page

Caption: Decision tree for responding to an accidental spill.
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Spill Cleanup Protocol:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[13]

[15] Remove all sources of ignition.[13]

Ventilate: Ensure the area is well-ventilated.[13]

Wear PPE: Before approaching the spill, don appropriate full PPE, including respiratory

protection.[13]

Contain and Absorb: Cover the spill with a dry, inert absorbent material such as sand,

vermiculite, or earth.[21][22] Do not use combustible materials like sawdust.[22]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[13][22] Do not seal the container tightly at first, as

CO₂ may be generated from reaction with moisture, causing pressurization.[7][21]

Decontaminate: Clean the spill area with a decontamination solution. A common solution is

5% sodium carbonate in water or a mix of water, ethanol, and ammonia solution.[21]

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and

federal regulations.[4]

First-Aid Measures
Immediate first aid is crucial following any exposure. Always seek medical attention after

providing initial aid.[4]
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First-Aid Emergency Protocol

First-Aid Emergency Protocol

Exposure
Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Immediately remove contaminated
clothing. Wash skin with plenty

of soap and water.

Rinse cautiously with water for at
least 15 minutes, holding eyelids open.

Remove contact lenses if possible.

Move person to fresh air.
If not breathing, give artificial

respiration. Keep comfortable.

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth to an
unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Flowchart of first-aid procedures by exposure route.

First-Aid Procedures Summary
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Exposure Route Protocol

Inhalation

Remove the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.[4][7]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing

and shoes. Seek medical attention.[4][7]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open.[4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical

attention.[4][7]

Ingestion

Rinse mouth with water.[4][13] Do not induce

vomiting.[13] Call a physician or Poison Control

Center immediately.[13]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8][13]

Unsuitable Media: Do not use water directly on the material, as it can react and generate

gas.[15] A water spray can be used to cool fire-exposed containers.[15]

Specific Hazards: Combustion produces toxic and obnoxious fumes, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen cyanide.[8]

Containers may explode when heated.[15]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][13]

Transportation
4-Phenoxyphenyl isocyanate is regulated for transport.
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Regulation Information

UN Number UN2206[3]

Proper Shipping Name ISOCYANATES, TOXIC, N.O.S.[3][5]

Transport Hazard Class 6.1 (Toxic substances)[3][5]

Packing Group III[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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